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Compound of Interest

Compound Name: 2,6-Dichloroaniline

Cat. No.: B118687

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
characteristics of 2,6-dichloroaniline. The information is curated for researchers, scientists,
and professionals in drug development, with a focus on delivering precise data and
methodological context.

Core Physicochemical Data

2,6-Dichloroaniline (CAS No: 608-31-1) is a chlorinated aromatic amine that serves as a vital
intermediate in the synthesis of various products, including dyes, pesticides, and
pharmaceuticals such as clonidine and diclofenac.[1][2] Its physical state at room temperature
is a white to light brown crystalline solid.[1][3]

The quantitative physicochemical properties of 2,6-dichloroaniline are summarized in the
tables below for ease of reference and comparison.

Identifier Value Source(s)
IUPAC Name 2,6-dichloroaniline [1114]
CAS Number 608-31-1 [2][3]
Chemical Formula CeHsCI2N [2][5]
Molecular Weight 162.01 g/mol [2][6]
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Physical Property Value Source(s)
Melting Point 35-40°C [61[71[8]
Boiling Point 228 °C [61[71[8]
Vapor Pressure 0.1 £ 0.4 mmHg at 25°C [5]
Flash Point 118 - 118 °C [71[8]
Appearance White to light brown crystalline (3]

solid
Solubility & Partitioning Value Source(s)

Water Solubility

1.6 g/L (at 20 °C)

[31051[7]

Solubility in Organic Solvents

Soluble in ethanol and acetone

[3]

LogP (Octanol-Water Partition

Coefficient)

2.89

[5]

pKa

0.71 £ 0.10 (Predicted)

[3]19]

Experimental Protocols

The determination of the physicochemical properties listed above is guided by standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). These guidelines ensure data reliability and

reproducibility.

Melting Point Determination (OECD 102)

The melting point of 2,6-dichloroaniline is determined using methods outlined in OECD

Guideline 102.[10][11][12] This guideline describes several techniques, including the capillary

tube method, hot-stage microscopy, and differential scanning calorimetry (DSC).[12][13]

Capillary Tube Method (General Protocol):
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» Asmall, finely powdered sample of 2,6-dichloroaniline is packed into a thin-walled capillary
tube.

e The capillary tube is placed in a heated bath or metal block alongside a calibrated
thermometer.[14]

e The temperature is raised at a controlled rate (e.g., 1-3 K/min).[14]

e The temperatures at which the substance begins to melt and at which it becomes completely
liquid are recorded as the melting range.[14]

Water Solubility (OECD 105)

The water solubility is determined following OECD Guideline 105, which details the flask
method and the column elution method.[15][16][17] Given the solubility of 2,6-dichloroaniline
is above 1072 g/L, the flask method is appropriate.[17]

Flask Method (General Protocol):
e An excess amount of 2,6-dichloroaniline is added to a flask containing purified water.

e The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient period to reach
equilibrium (saturation).[17]

e The mixture is then centrifuged or filtered to separate the undissolved solid.

e The concentration of 2,6-dichloroaniline in the clear aqueous solution is determined using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography (GC).

Partition Coefficient (n-octanol/water) (OECD 107/117)

The n-octanol/water partition coefficient (LogP) is a measure of a substance's lipophilicity and
is determined using methods like the shake flask method (OECD 107) or the HPLC method
(OECD 117).[18]

Shake Flask Method (OECD 107 - General Protocol):
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e A known amount of 2,6-dichloroaniline is dissolved in a mixture of n-octanol and water that
have been pre-saturated with each other.

e The mixture is shaken vigorously to allow for the partitioning of the substance between the
two phases until equilibrium is reached.[18]

e The mixture is then centrifuged to ensure complete separation of the n-octanol and water
layers.[18]

e The concentration of 2,6-dichloroaniline in each phase is measured.

e The partition coefficient is calculated as the ratio of the concentration in the n-octanol phase
to the concentration in the aqueous phase.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates a generalized workflow for determining the water solubility of
2,6-dichloroaniline using the flask method as described in OECD Guideline 105.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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